Cas no 1019494-57-5 (3,4-difluoro-N-(thiophen-2-yl)methylaniline)

• Product Name: 3,4-difluoro-N-(thiophen-2-yl)methylaniline
• CAS No: 1019494-57-5
• MF: C₁₁H₉F₂NS
• MW: 225.25766825676
• MDL: MFCD11144026
• CID: 5165991
• PubChem ID: 28453848
• Update Time: 2026-03-04

3,4-difluoro-N-(thiophen-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(3,4-difluorophenyl)-
• 3,4-difluoro-N-(thiophen-2-yl)methylaniline

• MDL： MFCD11144026
• Inchi： 1S/C11H9F2NS/c12-10-4-3-8(6-11(10)13)14-7-9-2-1-5-15-9/h1-6,14H,7H2
• InChI Key： QFTNHFYODCJZLF-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C(F)C(F)=C2)SC=CC=1

Additional information on 3,4-difluoro-N-(thiophen-2-yl)methylaniline

Introduction to 3,4-difluoro-N-(thiophen-2-yl)methylaniline (CAS No. 1019494-57-5)

3,4-difluoro-N-(thiophen-2-yl)methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1019494-57-5, is a fluorinated aromatic amine derivative featuring a thiophene ring. This compound has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. The presence of both fluorine atoms and a thiophene moiety imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel molecules with enhanced binding affinity and metabolic stability.

The molecular structure of 3,4-difluoro-N-(thiophen-2-yl)methylaniline consists of a benzene ring substituted with two fluorine atoms at the 3 and 4 positions, coupled with an N-(thiophen-2-yl) methylaniline moiety. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for drug development. The fluorine atoms, in particular, are known to modulate the pharmacokinetic properties of molecules by influencing lipophilicity, solubility, and metabolic degradation pathways.

In recent years, the synthesis and application of fluorinated aromatic amines have been extensively studied due to their role in enhancing drug efficacy and bioavailability. The incorporation of fluorine into pharmaceutical compounds often leads to improved pharmacological profiles, such as increased metabolic stability and reduced susceptibility to enzymatic degradation. 3,4-difluoro-N-(thiophen-2-yl)methylaniline exemplifies this trend, as its structural features make it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 3,4-difluoro-N-(thiophen-2-yl)methylaniline is its potential as a building block for more complex drug candidates. Researchers have leveraged its scaffold to develop molecules with targeted therapeutic effects. For instance, derivatives of this compound have been investigated for their antimicrobial properties, where the combination of fluorine and thiophene functionalities enhances interactions with bacterial enzymes. Additionally, the amine group provides a site for further chemical modification, allowing for the creation of diverse analogs with tailored biological activities.

The synthesis of 3,4-difluoro-N-(thiophen-2-yl)methylaniline typically involves multi-step organic reactions, starting from commercially available precursors such as 2-aminoaniline and 3,4-difluorobenzoyl chloride. The introduction of the thiophene ring is often achieved through cyclization reactions or cross-coupling techniques like Suzuki or Buchwald-Hartwig couplings. These synthetic strategies highlight the compound's versatility and accessibility for further functionalization.

Recent advancements in computational chemistry have also contributed to the study of 3,4-difluoro-N-(thiophen-2-yl)methylaniline. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis. This approach has accelerated the discovery process in drug development pipelines by identifying promising candidates with high potential for biological activity. The integration of machine learning algorithms further enhances these efforts by predicting structural modifications that could improve pharmacological properties.

The agrochemical sector has also shown interest in 3,4-difluoro-N-(thiophen-2-yl)methylaniline, recognizing its potential as an intermediate in the synthesis of novel pesticides and herbicides. The structural motifs present in this compound contribute to its ability to interact with biological targets in plants and pests, offering a foundation for developing environmentally friendly agrochemical solutions. Such applications align with global efforts to create sustainable agricultural practices while maintaining high yields.

In conclusion,3,4-difluoro-N-(thiophen-2-yl)methylaniline (CAS No. 1019494-57-5) represents a significant advancement in fluorinated aromatic amine chemistry. Its unique structural features and potential biological activities make it a valuable asset in pharmaceutical and agrochemical research. As scientific understanding continues to evolve,3,4-difluoro-N-(thiophen-2-yl)methylaniline is poised to play an increasingly important role in the development of next-generation therapeutics and sustainable agricultural innovations.